![molecular formula C16H16ClN3OS B2440467 (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(pyrimidin-2-yl)methanone CAS No. 1795302-48-5](/img/structure/B2440467.png)
(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(pyrimidin-2-yl)methanone
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Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reaction conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of a compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It may include looking at the reagents, conditions, and mechanisms of these reactions .Physical and Chemical Properties Analysis
This could include studying properties like the compound’s melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Antimicrobial and Anticancer Activity A series of compounds, including those structurally related to (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(pyrimidin-2-yl)methanone, have been synthesized and evaluated for their potential as antimicrobial and anticancer agents. Research has highlighted the development of novel pyrazole derivatives with varying moieties as promising candidates due to their good to excellent antimicrobial activity and higher anticancer activity compared to reference drugs like doxorubicin (Hafez, Abdel-Rhman B. A. El-Gazzar, & Al-Hussain, 2016). This suggests a potential research direction focusing on the structural analogs of the given compound for exploring their bioactivity.
Formulation Development for Poorly Water-Soluble Compounds In the realm of pharmaceutical formulation, studies have been conducted to increase the in vivo exposure of poorly water-soluble compounds. One study focused on developing a precipitation-resistant solution to enhance the bioavailability of such compounds, which could be relevant to improving the formulation of this compound if it shares similar solubility challenges (Burton et al., 2012). This research is critical for the early toxicology and clinical studies of new drug candidates.
Enhancement of Antimicrobial and Anti-inflammatory Properties Another study on thienopyrimidine derivatives has shown that specific modifications in the heterocyclic ring can significantly enhance antimicrobial, antifungal, and anti-inflammatory activities (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018). These findings open up avenues for modifying this compound to potentially increase its therapeutic efficacy.
Imaging Applications in Parkinson's Disease The synthesis of compounds for imaging applications in neurodegenerative diseases like Parkinson's has been explored, indicating the versatility of pyrimidin-2-yl)methanone derivatives in diagnostic research. Specifically, compounds have been developed for positron emission tomography (PET) imaging of LRRK2 enzyme activity, highlighting a novel application area for structurally related compounds (Wang, Gao, Xu, & Zheng, 2017).
Antinociceptive and Anti-inflammatory Activities Thiazolopyrimidine derivatives have also been synthesized and evaluated for their antinociceptive and anti-inflammatory properties, further showcasing the potential medical applications of compounds within this chemical class (Selvam, Karthik, Palanirajan, & Ali, 2012). This research direction suggests that derivatives of this compound could be explored for their potential in treating pain and inflammation.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-pyrimidin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3OS/c17-13-5-2-1-4-12(13)14-6-9-20(10-11-22-14)16(21)15-18-7-3-8-19-15/h1-5,7-8,14H,6,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCROUZUAQVDMTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2Cl)C(=O)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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